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Abstract

This technical guide provides a comprehensive overview of the mechanism of action of BAY-
805, a potent and selective inhibitor of Ubiquitin-Specific Peptidase 21 (USP21). USP21 is a
deubiquitinating enzyme (DUB) implicated in various cellular processes, and its dysregulation is
associated with diseases such as cancer.[1][2] BAY-805 is a first-in-class, non-covalent
inhibitor of USP21 that serves as a valuable chemical probe to explore the biological functions
of this enzyme.[1][2] This document details the biochemical and cellular characterization of
BAY-805, including its inhibitory potency, binding kinetics, and effects on downstream signaling
pathways. Detailed experimental protocols and quantitative data are presented to provide a
thorough understanding of its mode of action.

Introduction to USP21 and its Inhibition

Ubiquitin-Specific Peptidase 21 (USP21) is a member of the deubiquitinating enzyme family,
which plays a crucial role in reversing protein ubiquitination. This post-translational modification
is central to regulating protein stability, function, and localization. USP21 has been shown to
modulate several key signaling pathways, including those involved in immune response and
cell growth. Notably, USP21 negatively regulates the NF-kB signaling pathway by
deubiquitinating and inactivating Receptor-Interacting Protein 1 (RIP1).[3] Due to its role in
various pathologies, particularly in promoting tumor development and growth, USP21 has
emerged as a promising therapeutic target.[1][2]
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The development of potent and selective inhibitors is crucial for validating USP21 as a drug
target and for elucidating its complex biology. BAY-805 was identified through a high-
throughput screening campaign and subsequent medicinal chemistry optimization as a highly
potent and selective small molecule inhibitor of USP21.[1][2][4]

Biochemical Characterization of BAY-805

The inhibitory activity and binding affinity of BAY-805 for USP21 were determined using a suite
of biochemical and biophysical assays.

In Vitro Inhibitory Potency

The potency of BAY-805 was assessed using two distinct in vitro enzyme assays: a
Homogeneous Time-Resolved Fluorescence (HTRF) assay and a Ubiquitin-Rhodamine assay.
These assays measure the ability of the compound to inhibit the deubiquitinating activity of
UsSP21.

hUSP21 (Ub- hUSP2 (Ub-
hUSP21 (HTRF) . .
Compound Rhodamine) IC50 Rhodamine) IC50
IC50 [nM]
[nM] [nM]
BAY-805 6 2 >25000
BAY-728 (Negative
12600 16200 >25000

Control)

Table 1: In vitro inhibitory potency of BAY-805 and its negative control, BAY-728, against
human USP21 and USP2. Data sourced from[3].

Binding Affinity and Kinetics

Surface Plasmon Resonance (SPR) was employed to determine the binding affinity (Kd) and
kinetics of BAY-805 to USP21.

© 2025 BenchChem. All rights reserved. 2/14 Tech Support


https://www.benchchem.com/product/b10856275?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c01933
https://pmc.ncbi.nlm.nih.gov/articles/PMC10009755/
https://www.researchgate.net/publication/390988415_Abstract_6978_Discovery_and_characterization_of_BAY-805_a_potent_and_selective_DUB_inhibitor_of_ubiquitin_specific_peptidase_USP21
https://www.benchchem.com/product/b10856275?utm_src=pdf-body
https://www.benchchem.com/product/b10856275?utm_src=pdf-body
https://www.benchchem.com/product/b10856275?utm_src=pdf-body
https://www.benchchem.com/product/b10856275?utm_src=pdf-body
https://www.bayer.com/sites/default/files/USP21.pdf
https://www.benchchem.com/product/b10856275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound SPR Kd [nM]
BAY-805 2.2
BAY-728 (Negative Control) 8686

Table 2: Binding affinity of BAY-805 and BAY-728 to USP21 as determined by Surface Plasmon
Resonance. Data sourced from[3].

Cellular Mechanism of Action
Cellular Target Engagement

The ability of BAY-805 to engage with USP21 within a cellular context was confirmed using a
Cellular Thermal Shift Assay (CETSA). This assay measures the thermal stabilization of a
target protein upon ligand binding.

Cellular USP21 Target Engagement (HiBiT

Compound
CETSA) EC50 [nM]

BAY-805 ~95

Table 3: Cellular target engagement of BAY-805 with USP21. Data sourced from[5].

Downstream Signaling Effects: NF-kB Pathway
Activation

By inhibiting USP21, BAY-805 prevents the deubiquitination of RIP1, a key upstream regulator
of the NF-kB pathway. The resulting accumulation of ubiquitinated RIP1 leads to the activation
of the NF-kB signaling cascade. This was demonstrated in a cellular NF-kB reporter assay.

Compound NF-kB Activation EC50 [nM]

BAY-805 17

Table 4: Cellular potency of BAY-805 in inducing NF-kB activation. Data sourced from[6].
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BAY-805 inhibits USP21, leading to NF-kB activation.

Detailed Experimental Protocols
Homogeneous Time-Resolved Fluorescence (HTRF)
Assay

This assay quantifies the deubiquitinase activity of USP21 by measuring the cleavage of a
ubiquitin substrate labeled with a FRET pair.

Protocol:

e Prepare an assay buffer consisting of 50 mM Tris-HCI (pH 7.5), 0.1 mg/mL BSA, and 5 mM
DTT.

e Add 2 pL of BAY-805 or DMSO control to a 384-well low-volume microplate.

o Dispense 4 pL of human USP21 enzyme solution (final concentration: 1 nM) into each well.
 Incubate for 15 minutes at room temperature.

e Add 4 pL of biotinylated-ubiquitin substrate solution (final concentration: 50 nM).
 Incubate for 60 minutes at room temperature.

e Add 10 pL of HTRF detection reagent mix containing anti-tag-Eu3+ cryptate and streptavidin-
XL665.

 Incubate for 60 minutes at room temperature, protected from light.

e Read the plate on an HTRF-compatible reader, measuring emission at 620 nm and 665 nm
following excitation at 320 nm.

e Calculate the HTRF ratio and determine IC50 values.
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Workflow for the USP21 HTRF assay.
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Ubiquitin-Rhodamine Assay

This fluorescence-based assay measures the cleavage of a quenched rhodamine-conjugated
ubiquitin substrate.

Protocol:

e Prepare an assay buffer of 50 mM Tris (pH 8.0), 50 mM NacCl, 0.002% Tween-20, and 5 mM
DTT.

e Add 50 nL of compound solution in DMSO to a 384-well plate.
e Add 5 pL of USP21 enzyme solution (final concentration: 0.5 nM).
 Incubate for 30 minutes at room temperature.

« Initiate the reaction by adding 5 pL of Ubiquitin-Rhodamine 110 substrate (final
concentration: 100 nM).

o Monitor the increase in fluorescence intensity (excitation: 485 nm, emission: 535 nm) over 30
minutes using a plate reader.

o Calculate the reaction rates and determine IC50 values.
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Workflow for the Ubiquitin-Rhodamine assay.

Surface Plasmon Resonance (SPR)

SPR is used to measure the real-time binding kinetics and affinity of BAY-805 to USP21.
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Protocol:

¢ Immobilize recombinant human USP21 on a CM5 sensor chip using standard amine
coupling chemistry.

e Prepare a dilution series of BAY-805 in running buffer (e.g., HBS-EP+).

« Inject the compound dilutions over the USP21-immobilized surface and a reference flow cell.

e Monitor the association and dissociation phases in real-time.

» Regenerate the sensor surface between cycles if necessary.

o Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the
association rate (ka), dissociation rate (kd), and affinity (Kd).
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Workflow for Surface Plasmon Resonance analysis.

Cellular Thermal Shift Assay (CETSA)

CETSA is performed to confirm target engagement in a cellular environment.

Protocol:
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Culture HEK293T cells transfected with a HiBiT-tagged USP21 construct.

Treat cells with various concentrations of BAY-805 or DMSO for 1 hour at 37°C.
Heat the cell suspensions for 3 minutes at a specific temperature (e.g., 49°C).
Lyse the cells.

Add LgBIT protein and luciferase substrate.

Measure the luminescence signal.

Plot the luminescence signal against the compound concentration to determine the EC50 for
thermal stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
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